3,5-Dibromo-2,6-difluoropyridine
Overview
Description
3,5-Dibromo-2,6-difluoropyridine is a chemical compound with the molecular formula C5HBr2F2N . It has a molecular weight of 272.87 g/mol . The IUPAC name for this compound is 3,5-dibromo-2,6-difluoropyridine .
Molecular Structure Analysis
The molecular structure of 3,5-Dibromo-2,6-difluoropyridine consists of a pyridine ring which is a six-membered ring with five carbon atoms and one nitrogen atom . The 3rd and 5th positions of the ring are substituted with bromine atoms, and the 2nd and 6th positions are substituted with fluorine atoms .Physical And Chemical Properties Analysis
3,5-Dibromo-2,6-difluoropyridine has a molecular weight of 272.87 g/mol . It has a topological polar surface area of 12.9 Ų and a complexity of 112 . It has no hydrogen bond donor count and a hydrogen bond acceptor count of 3 .Scientific Research Applications
3,5-Dibromo-2,6-difluoropyridine: A Comprehensive Analysis of Scientific Research Applications:
Organic Synthesis Intermediary
3,5-Dibromo-2,6-difluoropyridine serves as a valuable raw material and intermediate in organic synthesis. It is utilized in the construction of complex molecules due to its reactivity, allowing for selective bromination and fluorination which are crucial in synthesizing agrochemicals, pharmaceuticals, and dyestuffs .
Computational Chemistry and Molecular Modeling
This compound is also significant in computational chemistry. Programs like Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD use it to produce simulation visualizations that are pivotal in understanding molecular interactions and dynamics .
Mechanism of Action
Target of Action
Fluoropyridines, in general, are known to have interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring .
Mode of Action
Fluoropyridines are usually less reactive than their chlorinated and brominated analogues due to their reduced basicity . This suggests that 3,5-Dibromo-2,6-difluoropyridine may interact with its targets in a unique manner, potentially leading to different biochemical effects.
properties
IUPAC Name |
3,5-dibromo-2,6-difluoropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HBr2F2N/c6-2-1-3(7)5(9)10-4(2)8/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGTBUWCNYCKCTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=C1Br)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HBr2F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20673179 |
Source
|
| Record name | 3,5-Dibromo-2,6-difluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20673179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.87 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
685517-84-4 |
Source
|
| Record name | 3,5-Dibromo-2,6-difluoropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20673179 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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